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Compound of Interest

Compound Name: ML-180

Cat. No.: B15604804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of ML-180, a

potent inverse agonist of the orphan nuclear receptor Liver Receptor Homolog-1 (LRH-1).

Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring

reproducible experimental outcomes.

Introduction to ML-180
ML-180 (also known as SR1848) is a selective inhibitor of LRH-1 (NR5A2) with an IC₅₀ of 3.7

μM.[1][2] It demonstrates significantly less activity towards the related steroidogenic factor-1

(SF-1; NR5A1). By repressing LRH-1 activity, ML-180 has been shown to inhibit the expression

of downstream target genes involved in cell proliferation, such as cyclin D1 and cyclin E1, and

steroidogenesis, including CYP19 (Aromatase), GATA3, and GATA4.[1] This inhibitory action

makes ML-180 a valuable tool for studying LRH-1 dependent signaling pathways and a

potential therapeutic agent in LRH-1-driven cancers.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for ML-180.
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Property Value Reference

Molecular Formula C₂₀H₂₅ClN₄O₂ [3]

Molecular Weight 388.89 g/mol [3]

Appearance White to off-white solid [2]

Purity ≥98%

IC₅₀ (LRH-1) 3.7 μM [1][2]

Solubility in DMSO ≥ 11 mg/mL (≥ 28.28 mM) [2]

Dissolution Protocols
ML-180 is sparingly soluble in aqueous solutions and requires an organic solvent for the

preparation of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials Required
ML-180 powder

Anhydrous, sterile-filtered DMSO (cell culture grade)

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Protocol for Preparing a Concentrated Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of ML-180 in DMSO.
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination, especially if the solution will be used in cell culture.

Weighing ML-180: Accurately weigh the desired amount of ML-180 powder. To prepare 1 mL

of a 10 mM stock solution, you will need 3.89 mg of ML-180 (Molecular Weight: 388.89 g/mol

).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

ML-180 powder. For a 10 mM stock, add 1 mL of DMSO for every 3.89 mg of ML-180.

Dissolution:

Vortexing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Warming (Optional): If the compound does not fully dissolve, warm the solution to 37°C for

5-10 minutes. Intermittently vortex the solution during warming.

Sonication (Optional): As an alternative or in addition to warming, sonicate the solution in a

water bath for 5-10 minutes.[2] This can help to break up any remaining solid particles.

Visual Inspection: After dissolution, visually inspect the solution to ensure it is clear and free

of any precipitate.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to minimize freeze-thaw cycles. Store as recommended in Section 4.

Protocol for Preparing Working Solutions
For cell-based assays, the concentrated DMSO stock solution must be further diluted in an

aqueous medium (e.g., cell culture medium).

Calculate Dilution: Determine the volume of the DMSO stock solution required to achieve the

desired final concentration in your experimental medium.

Serial Dilution (Recommended): To avoid precipitation of the compound, perform serial

dilutions. First, dilute the DMSO stock solution in a small volume of the aqueous medium

before adding it to the final volume.
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Final Dilution: Add the diluted ML-180 solution to the final volume of the experimental

medium and mix gently but thoroughly.

DMSO Concentration Control: Ensure the final concentration of DMSO in the experimental

medium is non-toxic to the cells (typically ≤ 0.5%). Prepare a vehicle control with the same

final concentration of DMSO to account for any solvent effects.

Storage and Stability
Proper storage of ML-180, both in solid form and in solution, is critical to maintain its chemical

stability and biological activity.

Form
Storage
Temperature

Duration Notes Reference

Solid Powder -20°C Up to 3 years Store desiccated. [2]

4°C Short-term

DMSO Stock

Solution
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[2]

-20°C Up to 6 months [1]

Note: Solutions of ML-180 in DMSO should be protected from light.

Visualizations
ML-180 Mechanism of Action: Inhibition of LRH-1
Signaling Pathway
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Caption: ML-180 acts as an inverse agonist of LRH-1 in the nucleus, inhibiting its

transcriptional activity.

Experimental Workflow for ML-180 Solution Preparation
and Use
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Caption: Workflow for preparing and storing ML-180 solutions for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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